BE“GHE Foundational & Exploratory

Check Availability & Pricing

What are the physical and chemical properties
of D-Phenylalaninol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D-Penylalaninol

Cat. No.: B555900

D-Phenylalaninol: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Phenylalaninol, a chiral amino alcohol, is a critical building block in modern organic and
medicinal chemistry. Its stereospecific structure makes it an invaluable tool in asymmetric
synthesis, serving as a chiral auxiliary to control the stereochemical outcome of reactions. This
technical guide provides an in-depth overview of the physical and chemical properties of D-
Phenylalaninol, detailed experimental protocols for its characterization, and insights into its
applications, particularly in drug development.

Physicochemical Properties

D-Phenylalaninol is a white to light yellow crystalline powder. Its properties are summarized in
the tables below.

Table 1: General and Physical Properties of D-
Phenylalaninol
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Property Value Reference(s)
2R)-2-amino-3-phenylpropan-
IUPAC Name (2R) Prenyiprop [1]
1-ol
R)-2-Amino-3-phenyl-1-
Synonyms ) pheny [2]
propanol, D-Phe-ol
CAS Number 5267-64-1 [2][3]
Molecular Formula CoH13NO [21[3114]
Molecular Weight 151.21 g/mol [1][2]I5]
White to light yellow crystalline
Appearance [21[3]
powder
Melting Point 90-96 °C [2][6]
Boiling Point 303.8 - 307.5 °C at 760 mmHg  [3][6]
Density 1.077 - 1.201 g/cm3 [31[6]
Flash Point 137.5-139.8°C [3][6]

Table 2: Chemical and Spectroscopic Properties of D-

Phenylalaninol
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Property

Value

Reference(s)

Solubility

Soluble in Dichloromethane,
Ethyl Acetate, Methanol.

[3]17]

Optical Rotation

[0]D27 = +22 + 2° (c=1.2 in 1N
HCI)

[2]

pKa (Predicted) 12.85+0.10 [31[8]
LogP (Predicted) 0.7 - 1.249 [3]

Hydrogen Bond Donor Count 2 [31[7]
2:;3:[9% Bond Acceptor ) GBI
Rotatable Bond Count 3 [31[7]

1H NMR, 13C NMR, IR, Mass
Spec

Spectra available from various

sources.

[6]1°]

Experimental Protocols
Melting Point Determination

The melting point of D-Phenylalaninol can be determined using a standard capillary melting

point apparatus. This method relies on the visual observation of the phase transition from solid

to liquid.

Methodology:

o Sample Preparation: A small amount of finely powdered D-Phenylalaninol is packed into a

capillary tube to a height of 2-3 mm.[7]

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

e Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting range, followed by a slower heating rate (1-2 °C per

minute) for a more accurate measurement.[3]
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» Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire sample becomes liquid (completion of melting) are
recorded. This range is reported as the melting point.[2]

Sample Preparation Measurement

Powder D-Phenylalaninol Pack into Capillary Tube gmm g Insert into Apparatus Heat at Controlled Rate Observe Phase Transition Record Melting Range

Click to download full resolution via product page

Figure 1: Workflow for Melting Point Determination.

Solubility Assessment (Qualitative)

A gualitative assessment of D-Phenylalaninol's solubility in various solvents can be performed
to confirm its general solubility profile.

Methodology:

e Preparation: A small, measured amount of D-Phenylalaninol (e.g., 5-10 mg) is placed into a
test tube.

e Solvent Addition: A small volume of the solvent to be tested (e.g., 0.5 mL) is added to the test
tube.

o Agitation: The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period (e.g.,
1-2 minutes).

o Observation: The mixture is visually inspected to determine if the solid has completely
dissolved. If not, incremental additions of the solvent can be made, with agitation after each
addition, to estimate the solubility.[4]
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Outcome
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Click to download full resolution via product page
Figure 2: Workflow for Qualitative Solubility Assessment.

Synthesis and Applications
Synthesis of D-Phenylalaninol

D-Phenylalaninol can be synthesized from D-phenylalanine. A common laboratory-scale
method involves the reduction of the carboxylic acid group.

Representative Experimental Workflow:

 Esterification: D-phenylalanine is first converted to its methyl or ethyl ester to protect the
carboxylic acid and improve solubility in organic solvents.

e Reduction: The resulting amino ester is then reduced using a suitable reducing agent, such
as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBHa4) in an appropriate
solvent (e.qg., tetrahydrofuran).

o Work-up and Purification: The reaction is quenched, and the product is extracted and
purified, typically by crystallization or chromatography, to yield D-Phenylalaninol.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

